Cas no 10265-70-0 (Sodium3-indolebutyrate)

• Product name: Sodium3-indolebutyrate
• CAS No: 10265-70-0
• MF: C₁₂H₁₂NNaO₂
• MW: 225.218954086304
• CID: 48485
• PubChem ID: 23708546

Sodium3-indolebutyrate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-butanoic acid monosodium salt
• SODIUM 3-INDOLEBUTYRATE
• Sodium 4-(3-indolyl)butanoate
• 3-indolebutyric acid sodium salt
• indole-3-butyric acid sodium salt
• sodium indole-3-butyrate
• Sodium 4-(1H-indol-3-yl)butanoate
• SCHEMBL3886757
• DTXSID70635762
• AKOS015911475
• 1H-Indole-3-butanoic acid, sodium salt (1:1)
• sodium;4-(1H-indol-3-yl)butanoate
• 10265-70-0
• Sodium3-indolebutyrate

• Inchi： 1S/C12H13NO2.Na/c14-12(15)7-3-4-9-8-13-11-6-2-1-5-10(9)11;/h1-2,5-6,8,13H,3-4,7H2,(H,14,15);/q;+1/p-1
• InChI Key： VBDSTGDTZFQGNC-UHFFFAOYSA-M
• SMILES： [Na+].O=C(CCCC1=CNC2=CC=CC=C12)[O-]

Computed Properties

• Exact Mass: 225.07700
• Monoisotopic Mass: 225.07657291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 55.9Ų
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 55.92000
• LogP: 1.24050

Sodium3-indolebutyrate Security Information

Sodium3-indolebutyrate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Sodium3-indolebutyrate

Sodium 3-Indolebutyrate (CAS No. 10265-70-0): An Overview of Its Properties, Applications, and Recent Research

Sodium 3-indolebutyrate (CAS No. 10265-70-0) is a synthetic auxin, widely used in plant growth regulation and tissue culture. This compound is a sodium salt of 3-indolebutyric acid (IBA), which is known for its ability to stimulate root formation in cuttings and enhance plant growth. The chemical structure of Sodium 3-indolebutyrate consists of an indole ring attached to a butyric acid chain, with the sodium ion serving as a counterion to balance the negative charge of the carboxylate group.

The primary function of Sodium 3-indolebutyrate is to act as a plant growth regulator, specifically as an auxin. Auxins are a class of plant hormones that play a crucial role in various developmental processes, including cell elongation, cell division, and differentiation. In the context of horticulture and agriculture, Sodium 3-indolebutyrate is often used to promote root development in cuttings, enhance shoot growth, and improve overall plant vigor. This makes it an essential tool for nursery managers, horticulturists, and researchers working in plant biology.

Recent research has shed light on the molecular mechanisms underlying the effects of Sodium 3-indolebutyrate. Studies have shown that this compound can activate specific signaling pathways involved in auxin response. For instance, it can bind to auxin receptors such as TIR1 (Transport Inhibitor Response 1) and AFBs (Auxin Signaling F-Box proteins), leading to the degradation of Aux/IAA repressors and the activation of auxin-responsive genes. This cascade of events ultimately results in the promotion of cell division and elongation, which are critical for root and shoot development.

In addition to its role in root induction, Sodium 3-indolebutyrate has been explored for its potential applications in stress tolerance. Several studies have demonstrated that this compound can enhance plant resistance to various abiotic stresses, such as drought, salinity, and heavy metal toxicity. For example, a study published in the Journal of Plant Physiology found that treatment with Sodium 3-indolebutyrate improved water use efficiency and reduced oxidative stress in drought-stressed plants. These findings suggest that Sodium 3-indolebutyrate could be a valuable tool for improving crop resilience in challenging environmental conditions.

The use of Sodium 3-indolebutyrate in tissue culture has also gained significant attention. In vitro propagation techniques rely heavily on the use of plant growth regulators to induce callus formation and organogenesis. Sodium 3-indolebutyrate is often included in culture media to promote root formation and ensure successful plantlet regeneration. This application is particularly important for the production of high-value crops and ornamental plants.

Despite its numerous benefits, the use of Sodium 3-indolebutyrate must be carefully managed to avoid potential negative impacts on plant health and the environment. Overuse or improper application can lead to excessive vegetative growth at the expense of reproductive development, resulting in reduced yield and quality. Therefore, it is essential to follow recommended dosages and application methods based on specific crop requirements and environmental conditions.

In conclusion, Sodium 3-indolebutyrate (CAS No. 10265-70-0) is a versatile and effective plant growth regulator with a wide range of applications in horticulture and agriculture. Its ability to promote root formation, enhance shoot growth, and improve stress tolerance makes it an invaluable tool for researchers and practitioners alike. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field of plant biology.